Cas no 1215557-67-7 (1-(2-tert-butylphenoxy)-3-4-(5-chloro-2-methylphenyl)piperazin-1-ylpropan-2-ol hydrochloride)

• Product Name: 1-(2-tert-butylphenoxy)-3-4-(5-chloro-2-methylphenyl)piperazin-1-ylpropan-2-ol hydrochloride
• CAS No: 1215557-67-7
• MF: C₂₄H₃₄Cl₂N₂O₂
• MW: 453.444964885712
• CID: 5941144
• PubChem ID: 16806899
• Update Time: 2025-07-16

1-(2-tert-butylphenoxy)-3-4-(5-chloro-2-methylphenyl)piperazin-1-ylpropan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-tert-butylphenoxy)-3-4-(5-chloro-2-methylphenyl)piperazin-1-ylpropan-2-ol hydrochloride
• 1-(2-(tert-butyl)phenoxy)-3-(4-(5-chloro-2-methylphenyl)piperazin-1-yl)propan-2-ol hydrochloride
• AKOS026678776
• F0909-0114
• 1215557-67-7
• 1-(2-TERT-BUTYLPHENOXY)-3-[4-(5-CHLORO-2-METHYLPHENYL)PIPERAZIN-1-YL]PROPAN-2-OL HYDROCHLORIDE
• 1-(2-tert-butylphenoxy)-3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]propan-2-ol;hydrochloride

• Inchi： 1S/C24H33ClN2O2.ClH/c1-18-9-10-19(25)15-22(18)27-13-11-26(12-14-27)16-20(28)17-29-23-8-6-5-7-21(23)24(2,3)4;/h5-10,15,20,28H,11-14,16-17H2,1-4H3;1H
• InChI Key： AOKAGRKKTLSFEW-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC=C1C(C)(C)C)C(O)CN1CCN(C2=CC(Cl)=CC=C2C)CC1.[H]Cl

Computed Properties

• Exact Mass: 452.1997337g/mol
• Monoisotopic Mass: 452.1997337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 490
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9Ų

Additional information on 1-(2-tert-butylphenoxy)-3-4-(5-chloro-2-methylphenyl)piperazin-1-ylpropan-2-ol hydrochloride

1-(2-tert-Butylphenoxy)-3-4-(5-Chloro-2-Methylphenyl)piperazin-1-ylpropan-2-ol Hydrochloride: A Comprehensive Overview

1-(2-tert-butylphenoxy)-3-4-(5-chloro-2-methylphenyl)piperazin-1-ylpropan-2-ol hydrochloride (CAS No. 1215557-67-7) is a complex organic compound with significant potential in the pharmaceutical and chemical industries. This compound, often referred to by its CAS number, is a derivative of piperazine and exhibits unique pharmacological properties that make it a subject of extensive research and development.

The molecular structure of 1-(2-tert-butylphenoxy)-3-4-(5-chloro-2-methylphenyl)piperazin-1-ylpropan-2-ol hydrochloride is characterized by the presence of a piperazine ring, a tert-butylphenoxy group, and a 5-chloro-2-methylphenyl substituent. These functional groups contribute to its high affinity for specific receptors and its ability to modulate various biological processes. The hydrochloride salt form enhances its solubility and stability, making it suitable for pharmaceutical applications.

In recent years, significant advancements have been made in understanding the pharmacological profile of 1-(2-tert-butylphenoxy)-3-4-(5-chloro-2-methylphenyl)piperazin-1-ylpropan-2-ol hydrochloride. Studies have shown that this compound possesses potent activity against certain neurotransmitter receptors, particularly serotonin and dopamine receptors. This makes it a promising candidate for the treatment of various neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia.

One of the key areas of research has been its potential as an antidepressant. Preclinical studies have demonstrated that 1-(2-tert-butylphenoxy)-3-4-(5-chloro-2-methylphenyl)piperazin-1-ylpropan-2-ol hydrochloride exhibits antidepressant-like effects in animal models. These effects are attributed to its ability to modulate serotonin levels in the brain, which is a critical factor in the pathophysiology of depression. Additionally, its selective binding to dopamine receptors suggests that it may also have applications in treating conditions associated with dopaminergic dysfunction.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-tert-butylphenoxy)-3-4-(5-chloro-2-methylphenyl)piperazin-1-ylpropan-2-ol hydrochloride in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for further clinical investigations, including phase II and III trials, which are expected to provide more comprehensive data on its therapeutic potential.

Beyond its use as a potential antidepressant, 1-(2-tert-butylphenoxy)-3-4-(5-chloro-2-methylphenyl)piperazin-1-ylpropan-2-ol hydrochloride has also shown promise in other therapeutic areas. For instance, preliminary studies suggest that it may have anti-inflammatory properties, making it a candidate for treating inflammatory conditions such as arthritis and inflammatory bowel disease. Its ability to modulate immune responses through interactions with specific receptors could open new avenues for drug development in this field.

The synthesis of 1-(2-tert-butylphenoxy)-3-4-(5-chloro-2-methylphenyl)piperazin-1-y lpropan - 2 - ol hydrochloride involves several steps, including the formation of the tert-butylphenoxy group and the coupling with the piperazine ring. Advanced synthetic methods have been developed to optimize yield and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical use.

In conclusion, 1-(2-t ert - but yl phe no xy ) - 3 - 4 - ( 5 - chlor o - 2 - methyl phen yl ) p ip er az i n - 1 - y l pro pan - 2 - ol hy dro ch lo ri de (CAS No. 1215557 - 67 - 7) is a multifaceted compound with significant potential in various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic benefits, positioning it as a promising candidate for future drug development. As more data becomes available from clinical trials, it is anticipated that this compound will play an increasingly important role in advancing medical treatments for a range of conditions.